Cas no 84456-77-9 (6,9,12,15,18-Heneicosapentayn-1-ol)

• Product Name: 6,9,12,15,18-Heneicosapentayn-1-ol
• CAS No: 84456-77-9
• MF: C₂₁H₂₄O
• MW: 292.414666175842
• CID: 1064256
• PubChem ID: 86030910
• Update Time: 2025-11-02

6,9,12,15,18-Heneicosapentayn-1-ol Chemical and Physical Properties

Names and Identifiers

• 6,9,12,15,18-Heneicosapentayn-1-ol
• Henicosa-6,9,12,15,18-pentayn-1-ol
• 84456-77-9
• starbld0001467
• DB-253485

• Inchi： 1S/C21H24O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22/h22H,2,5,8,11,14,17-21H2,1H3
• InChI Key： HWZFWLFQWPAMKA-UHFFFAOYSA-N
• SMILES： OCCCCCC#CCC#CCC#CCC#CCC#CCC

Computed Properties

• Exact Mass: 292.182715385g/mol
• Monoisotopic Mass: 292.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols

Additional information on 6,9,12,15,18-Heneicosapentayn-1-ol

6,9,12,15,18-Heneicosapentayn-1-ol (CAS No. 84456-77-9): A Comprehensive Guide to Its Properties and Applications

6,9,12,15,18-Heneicosapentayn-1-ol (CAS No. 84456-77-9) is a unique polyunsaturated fatty alcohol that has garnered significant attention in the fields of organic chemistry, materials science, and biomedical research. This compound, characterized by its five triple bonds in a 21-carbon chain, exhibits remarkable chemical properties that make it a subject of interest for researchers and industry professionals alike.

The molecular structure of 6,9,12,15,18-Heneicosapentayn-1-ol features a terminal hydroxyl group and a series of conjugated triple bonds, which contribute to its distinctive reactivity and potential applications. Recent studies have explored its role in the synthesis of advanced materials, particularly in the development of liquid crystals and conductive polymers. The growing interest in sustainable materials and green chemistry has further highlighted the importance of such compounds in modern research.

One of the most intriguing aspects of 6,9,12,15,18-Heneicosapentayn-1-ol is its potential in biomedical applications. Researchers are investigating its use as a precursor for bioactive molecules, given its structural similarity to naturally occurring fatty acids. This has led to increased searches for "polyunsaturated fatty alcohol uses" and "heneicosapentayn-1-ol biomedical applications" in scientific databases and search engines.

In the field of nanotechnology, 6,9,12,15,18-Heneicosapentayn-1-ol has shown promise as a building block for self-assembled monolayers (SAMs) due to its linear structure and functional end groups. This application has become particularly relevant with the rising demand for miniaturized electronic devices and advanced coatings. Industry professionals frequently search for terms like "heneicosapentayn-1-ol in nanotechnology" and "CAS 84456-77-9 applications" to stay updated on the latest developments.

The synthesis of 6,9,12,15,18-Heneicosapentayn-1-ol typically involves multi-step organic reactions, including alkyne coupling and reduction processes. Recent advancements in catalytic methods have improved the efficiency of its production, making it more accessible for research and industrial applications. This has led to increased interest in "heneicosapentayn-1-ol synthesis methods" and "CAS 84456-77-9 production" among chemists and material scientists.

From a commercial perspective, the market for specialized fatty alcohols like 6,9,12,15,18-Heneicosapentayn-1-ol is expanding, driven by demand from the pharmaceutical, cosmetic, and advanced materials sectors. The compound's unique properties make it valuable for formulating specialty products, particularly in niche markets that require high-performance ingredients. Searches for "heneicosapentayn-1-ol suppliers" and "84456-77-9 market trends" reflect this growing commercial interest.

In analytical chemistry, 6,9,12,15,18-Heneicosapentayn-1-ol serves as an interesting subject for spectroscopic studies due to its distinctive infrared and NMR signatures. The compound's characteristic peaks make it useful as a reference material in spectral analysis and chemical identification protocols. This application has prompted searches for "heneicosapentayn-1-ol spectroscopy data" and "CAS 84456-77-9 analytical methods" among laboratory professionals.

Environmental considerations are increasingly important in chemical research, and 6,9,12,15,18-Heneicosapentayn-1-ol has been evaluated for its biodegradability and ecological impact. While not naturally occurring, its structural features suggest potential for environmentally benign applications, aligning with the current focus on sustainable chemistry. This has led to searches for "heneicosapentayn-1-ol environmental safety" and "84456-77-9 green chemistry" among environmentally conscious researchers.

The future research directions for 6,9,12,15,18-Heneicosapentayn-1-ol appear promising, with potential applications in drug delivery systems, advanced coatings, and functional materials. As interdisciplinary research continues to grow, this compound may find new roles in emerging technologies. The increasing number of searches for "heneicosapentayn-1-ol future applications" and "CAS 84456-77-9 research trends" indicates sustained scientific interest in this unique molecule.

For researchers working with 6,9,12,15,18-Heneicosapentayn-1-ol, proper handling and storage are essential to maintain its stability. The compound should be protected from light and oxygen, and stored under inert atmosphere when possible. These practical considerations have led to searches for "heneicosapentayn-1-ol storage conditions" and "84456-77-9 handling precautions" among laboratory personnel.

In conclusion, 6,9,12,15,18-Heneicosapentayn-1-ol (CAS No. 84456-77-9) represents a fascinating subject of study with diverse applications across multiple scientific disciplines. Its unique structural features and chemical properties continue to inspire research and innovation, making it a compound worth watching in the coming years as new applications are discovered and developed.